Cas no 874942-09-3 (Isoquinoline, 6,8-difluoro-1,2,3,4-tetrahydro-)

Isoquinoline, 6,8-difluoro-1,2,3,4-tetrahydro- structure
874942-09-3 structure
Product Name:Isoquinoline, 6,8-difluoro-1,2,3,4-tetrahydro-
CAS No:874942-09-3
MF:C9H9F2N
MW:169.171269178391
CID:1899005
PubChem ID:64386731
Update Time:2025-04-21

Isoquinoline, 6,8-difluoro-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 6,8-difluoro-1,2,3,4-tetrahydro-
    • 6,8-difluoro-1,2,3,4-tetrahydroisoquinoline
    • 874942-09-3
    • SCHEMBL627438
    • DTXSID101264494
    • DA-36668
    • AKOS013709452
    • Inchi: 1S/C9H9F2N/c10-7-3-6-1-2-12-5-8(6)9(11)4-7/h3-4,12H,1-2,5H2
    • InChI Key: XJNWOYKUWYLBSL-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC2=C1CNCC2)F

Computed Properties

  • Exact Mass: 169.07030562Da
  • Monoisotopic Mass: 169.07030562Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 12Ų
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